Cas no 1249435-80-0 (1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene
• CAS No: 1249435-80-0
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 5995359
• PubChem ID: 62107608
• Update Time: 2025-10-28

1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene
• Benzene, 1-[2-bromo-1-(3-methylbutoxy)ethyl]-4-methyl-
• 1-(2-Bromo-1-(isopentyloxy)ethyl)-4-methylbenzene
• 1249435-80-0
• EN300-1135291
• AKOS011387164
• 1-[2-bromo-1-(3-methylbutoxy)ethyl]-4-methylbenzene
• CS-0281196

• Inchi： 1S/C14H21BrO/c1-11(2)8-9-16-14(10-15)13-6-4-12(3)5-7-13/h4-7,11,14H,8-10H2,1-3H3
• InChI Key： ZEOBJFRFNSKDQN-UHFFFAOYSA-N
• SMILES： C1(C(OCCC(C)C)CBr)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 284.07758g/mol
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 319.0±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene

Professional Introduction to 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene (CAS No. 1249435-80-0)

The compound 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene, identified by the CAS number 1249435-80-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of aromatic hydrocarbons that have garnered considerable attention due to their diverse chemical properties and potential applications in medicinal chemistry.

In recent years, the study of substituted benzenes has seen remarkable advancements, particularly in understanding their role as intermediates in the synthesis of bioactive molecules. The presence of both bromine and methoxy groups on the benzene ring, along with the unique side chain consisting of a bromo-substituted ethyl group and a 3-methylbutoxy moiety, makes this compound a versatile building block for further chemical modifications.

The structural features of 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene contribute to its reactivity and make it a valuable candidate for various synthetic pathways. The bromine atom, for instance, is highly reactive and can participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group can serve as a protective group or be selectively modified to introduce different functionalities.

The side chain, specifically the 3-methylbutoxy ethyl group, adds another layer of complexity and utility. This group can influence the solubility and metabolic stability of any derivative formed from this compound. Moreover, the 4-methyl substituent on the benzene ring enhances its electronic properties, making it suitable for applications in electron-deficient systems. These characteristics have made 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceuticals. Researchers have been exploring its use as a precursor in synthesizing kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The combination of bromine and methoxy groups allows for precise functionalization, enabling the creation of molecules with high selectivity and potency.

Another area where 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene has shown promise is in the field of materials science. The aromatic ring and its substituents contribute to its ability to form stable polymers and coatings. These materials can exhibit unique properties such as enhanced thermal stability or improved biocompatibility, making them suitable for advanced technological applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common methodologies include bromination of pre-existing substrates followed by etherification reactions. The choice of reagents and catalysts plays a critical role in determining the efficiency of these transformations. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In conclusion, 1-2-bromo-1-(3-methylbutoxy)ethyl-4-methylbenzene (CAS No. 1249435-80-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers aiming to develop innovative solutions. As our understanding of organic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.